Cas no 123377-45-7 (4H-Pyran-4-one, 5-hydroxy-2-(hydroxymethyl)-, monobenzoate)

• Product Name: 4H-Pyran-4-one, 5-hydroxy-2-(hydroxymethyl)-, monobenzoate
• CAS No: 123377-45-7
• MF: C₁₃H₁₂O₆
• MW: 264.230784416199
• CID: 2618451
• Update Time: 2023-08-07

4H-Pyran-4-one, 5-hydroxy-2-(hydroxymethyl)-, monobenzoate Chemical and Physical Properties

Names and Identifiers

• benzoic acid,5-hydroxy-2-(hydroxymethyl)pyran-4-one
• 4H-Pyran-4-one, 5-hydroxy-2-(hydroxymethyl)-, monobenzoate
• Benzoic acid--5-hydroxy-2-(hydroxymethyl)-4H-pyran-4-one (1/1)

• Inchi： 1S/C7H6O2.C6H6O4/c8-7(9)6-4-2-1-3-5-6;7-2-4-1-5(8)6(9)3-10-4/h1-5H,(H,8,9);1,3,7,9H,2H2
• InChI Key： GKZVNZHQBBLZNU-UHFFFAOYSA-N
• SMILES： O1C=C(C(C=C1CO)=O)O.OC(C1C=CC=CC=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 317
• Topological Polar Surface Area: 104